Cas no 1353961-80-4 (2-Chloro-N-isopropyl-N-(1-phenyl-propyl)-acetamide)

• Product Name: 2-Chloro-N-isopropyl-N-(1-phenyl-propyl)-acetamide
• CAS No: 1353961-80-4
• MF: C₁₄H₂₀ClNO
• MW: 253.767703056335
• CID: 2168300
• Update Time: 2025-07-19

2-Chloro-N-isopropyl-N-(1-phenyl-propyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-isopropyl-n-(1-phenyl-propyl)-acetamide
• 2-Chloro-N-isopropyl-N-(1-phenylpropyl)acetamide
• AM93154
• 2-Chloro-N-isopropyl-N-(1-phenyl-propyl)-acetamide

• Inchi： 1S/C14H20ClNO/c1-4-13(12-8-6-5-7-9-12)16(11(2)3)14(17)10-15/h5-9,11,13H,4,10H2,1-3H3
• InChI Key： YUJBIVTVTYNAON-UHFFFAOYSA-N
• SMILES： ClCC(N(C(C)C)C(C1C=CC=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 236
• Topological Polar Surface Area: 20.3

Additional information on 2-Chloro-N-isopropyl-N-(1-phenyl-propyl)-acetamide

Comprehensive Overview of 2-Chloro-N-isopropyl-N-(1-phenyl-propyl)-acetamide (CAS No. 1353961-80-4)

2-Chloro-N-isopropyl-N-(1-phenyl-propyl)-acetamide (CAS No. 1353961-80-4) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloroacetamide backbone and isopropyl and phenyl-propyl substituents, has garnered attention for its potential in drug discovery and crop protection formulations. Researchers are increasingly exploring its role as a synthonic intermediate due to its versatile reactivity and structural flexibility.

In recent years, the demand for high-purity acetamide derivatives like 2-Chloro-N-isopropyl-N-(1-phenyl-propyl)-acetamide has surged, driven by advancements in precision chemistry and green synthesis methodologies. The compound's CAS No. 1353961-80-4 serves as a critical identifier in regulatory documentation and patent filings, reflecting its commercial and scientific relevance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.

The pharmacological potential of 2-Chloro-N-isopropyl-N-(1-phenyl-propyl)-acetamide is a subject of active investigation. Its molecular framework aligns with bioactive motifs found in enzyme inhibitors and receptor modulators, making it a candidate for targeting metabolic pathways. Concurrently, agrochemical studies highlight its utility in developing next-generation herbicides with improved selectivity and environmental profiles. These dual applications underscore its cross-disciplinary value.

From a synthetic chemistry perspective, the compound's chloroacetamide group enables nucleophilic substitution reactions, facilitating the creation of diverse analogs. This reactivity is leveraged in combinatorial chemistry libraries, where CAS No. 1353961-80-4 serves as a building block for structure-activity relationship (SAR) studies. Recent publications emphasize its role in optimizing lead compounds for neurodegenerative and inflammatory diseases.

Environmental and sustainability considerations are also shaping research around 2-Chloro-N-isopropyl-N-(1-phenyl-propyl)-acetamide. Innovations in catalytic processes and biodegradable formulations aim to reduce the ecological footprint of its applications. Such efforts resonate with global trends toward green chemistry and circular economy principles, addressing concerns raised by regulatory bodies and eco-conscious consumers.

In summary, 2-Chloro-N-isopropyl-N-(1-phenyl-propyl)-acetamide (CAS No. 1353961-80-4) represents a multifaceted compound bridging pharmaceutical and agrochemical innovation. Its structural features, synthetic adaptability, and emerging applications position it as a noteworthy subject in contemporary chemical research. Future studies will likely explore its scalability and therapeutic/agronomic efficacy, further solidifying its industrial importance.